An In-depth Technical Guide to the Synthesis and Characterization of 3-Bromo-5-methyl-2-methoxyphenylboronic acid
An In-depth Technical Guide to the Synthesis and Characterization of 3-Bromo-5-methyl-2-methoxyphenylboronic acid
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of the synthesis and characterization of 3-Bromo-5-methyl-2-methoxyphenylboronic acid, a valuable building block in organic synthesis, particularly for the development of novel pharmaceutical compounds. This document details a feasible synthetic pathway, purification methods, and in-depth characterization data based on nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. All quantitative data is summarized in structured tables, and detailed experimental protocols are provided. Logical workflows are visualized using Graphviz diagrams to enhance understanding.
Introduction
3-Bromo-5-methyl-2-methoxyphenylboronic acid is a substituted arylboronic acid. Arylboronic acids are crucial reagents in organic chemistry, most notably for their application in palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling. The specific substitution pattern of this compound, featuring a bromine atom, a methyl group, and a methoxy group on the phenyl ring, makes it a versatile intermediate for the synthesis of complex organic molecules with potential applications in medicinal chemistry and materials science. The presence of multiple functional groups allows for sequential and site-selective modifications, enabling the construction of diverse molecular architectures.
Synthesis
A plausible and efficient synthesis of 3-Bromo-5-methyl-2-methoxyphenylboronic acid involves a two-step process starting from commercially available materials. The first step is the synthesis of the precursor, 2-bromo-1-methoxy-4-methylbenzene, followed by a lithiation-borylation reaction to introduce the boronic acid functionality.
Synthesis of Starting Material: 2-Bromo-1-methoxy-4-methylbenzene
The starting material, 2-bromo-1-methoxy-4-methylbenzene (also known as 2-bromo-4-methylanisole), can be synthesized from 5-methoxy-2-methylaniline via a Sandmeyer-type reaction.[1]
Reaction Scheme:
Synthesis of 3-Bromo-5-methyl-2-methoxyphenylboronic acid
The target compound is synthesized from 2-bromo-1-methoxy-4-methylbenzene via a directed ortho-metalation (DoM) followed by borylation. The methoxy group directs the lithiation to the adjacent ortho position.
Reaction Scheme:
Experimental Protocol: Synthesis of 3-Bromo-5-methyl-2-methoxyphenylboronic acid
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Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, a nitrogen inlet, and a rubber septum is charged with 2-bromo-1-methoxy-4-methylbenzene (1.0 eq) and anhydrous tetrahydrofuran (THF).
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Lithiation: The solution is cooled to -78 °C using a dry ice/acetone bath. n-Butyllithium (1.1 eq) is added dropwise via syringe, ensuring the internal temperature does not exceed -70 °C. The reaction mixture is stirred at -78 °C for 1 hour.
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Borylation: Triisopropyl borate (1.2 eq) is added dropwise at -78 °C. The reaction mixture is allowed to slowly warm to room temperature and stirred overnight.
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Hydrolysis: The reaction is quenched by the slow addition of 2 M hydrochloric acid at 0 °C, and the mixture is stirred vigorously for 1 hour.
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Work-up: The phases are separated, and the aqueous layer is extracted with ethyl acetate (3x). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.
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Purification: The crude product is purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) or by column chromatography on silica gel.[2][3][4][5]
Characterization
The structure and purity of the synthesized 3-Bromo-5-methyl-2-methoxyphenylboronic acid can be confirmed using various spectroscopic techniques.
Physical Properties
| Property | Value | Reference |
| CAS Number | 870717-99-0 | [6] |
| Molecular Formula | C₈H₁₀BBrO₃ | [6] |
| Molecular Weight | 244.88 g/mol | [6] |
| Appearance | White to off-white solid | Predicted |
| Melting Point | 102-106 °C | [6] |
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for the structural elucidation of organic molecules. The predicted ¹H and ¹³C NMR data for the title compound are presented below.
Table 1: Predicted ¹H NMR Spectral Data (400 MHz, CDCl₃)
| Chemical Shift (δ) ppm | Multiplicity | Integration | Assignment |
| ~7.45 | d, J ≈ 2.0 Hz | 1H | Ar-H |
| ~7.15 | d, J ≈ 2.0 Hz | 1H | Ar-H |
| ~5.5-6.5 | br s | 2H | B(OH)₂ |
| ~3.85 | s | 3H | -OCH₃ |
| ~2.35 | s | 3H | -CH₃ |
Table 2: Predicted ¹³C NMR Spectral Data (100 MHz, CDCl₃)
| Chemical Shift (δ) ppm | Assignment |
| ~160 | C-OCH₃ |
| ~138 | C-CH₃ |
| ~135 | Ar-CH |
| ~132 | Ar-CH |
| ~120 (broad) | C-B(OH)₂ |
| ~115 | C-Br |
| ~60 | -OCH₃ |
| ~20 | -CH₃ |
Experimental Protocol: NMR Spectroscopy
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Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.7 mL of deuterated chloroform (CDCl₃) or dimethyl sulfoxide (DMSO-d₆).
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¹H NMR Acquisition: Acquire the spectrum on a 400 MHz NMR spectrometer. Use a standard pulse program with a sufficient number of scans to obtain a good signal-to-noise ratio.
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¹³C NMR Acquisition: Acquire the spectrum on a 100 MHz NMR spectrometer using a proton-decoupled pulse program. A larger number of scans will be necessary due to the low natural abundance of the ¹³C isotope.
Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern of a compound. For 3-Bromo-5-methyl-2-methoxyphenylboronic acid, the presence of bromine will result in a characteristic isotopic pattern (¹⁹Br and ⁸¹Br in an approximate 1:1 ratio).
Table 3: Predicted Mass Spectrometry Data (ESI-MS)
| m/z | Ion |
| 243/245 | [M-H]⁻ |
| 267/269 | [M+Na-2H]⁻ |
| 225/227 | [M-H-H₂O]⁻ |
Experimental Protocol: Mass Spectrometry
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Sample Preparation: Prepare a dilute solution of the sample (10-100 µg/mL) in a suitable solvent such as methanol or acetonitrile.
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Analysis: Introduce the sample into an electrospray ionization (ESI) mass spectrometer. Acquire spectra in both positive and negative ion modes.
Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule. The IR spectrum of 3-Bromo-5-methyl-2-methoxyphenylboronic acid is expected to show characteristic absorption bands for the O-H, C-H, C=C, C-O, and B-O bonds.
Table 4: Predicted Key IR Absorption Bands
| Wavenumber (cm⁻¹) | Intensity | Assignment |
| 3500-3200 | Broad, Strong | O-H stretch (boronic acid) |
| 3050-3000 | Medium | Aromatic C-H stretch |
| 2950-2850 | Medium | Aliphatic C-H stretch (-CH₃, -OCH₃) |
| ~1600, ~1480 | Medium-Strong | Aromatic C=C stretch |
| ~1350 | Strong | B-O stretch |
| ~1250 | Strong | C-O stretch (aryl ether) |
| ~700 | Strong | C-Br stretch |
Experimental Protocol: FTIR Spectroscopy (ATR)
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Sample Preparation: Place a small amount of the solid sample directly onto the ATR crystal.
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Analysis: Apply pressure to ensure good contact and acquire the spectrum using an FTIR spectrometer.
Safety Information
3-Bromo-5-methyl-2-methoxyphenylboronic acid should be handled with appropriate safety precautions in a well-ventilated fume hood. It is classified as a warning-level hazard, causing skin and eye irritation, and may cause respiratory irritation.[6] Personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times.
Conclusion
This technical guide provides a detailed protocol for the synthesis and comprehensive characterization of 3-Bromo-5-methyl-2-methoxyphenylboronic acid. The proposed synthetic route is efficient and utilizes readily available starting materials. The provided characterization data, including predicted NMR, MS, and IR spectra, will be invaluable for researchers in confirming the identity and purity of the synthesized compound. This versatile building block holds significant potential for the development of novel molecules in the fields of drug discovery and materials science.
